Cas no 1235656-32-2 (N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(ethylsulfanyl)benzamide)

• Product Name: N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(ethylsulfanyl)benzamide
• CAS No: 1235656-32-2
• MF: C₁₈H₂₆N₂O₃S₂
• MW: 382.540642261505
• CID: 6234081
• PubChem ID: 49692272
• Update Time: 2025-10-05

N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-2-(ethylsulfanyl)benzamide
• VU0631701-1
• AKOS024492528
• 1235656-32-2
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-2-ethylsulfanylbenzamide
• N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-2-(ethylsulfanyl)benzamide
• F5033-6980
• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide

• Inchi： 1S/C18H26N2O3S2/c1-2-24-17-6-4-3-5-16(17)18(21)19-13-14-9-11-20(12-10-14)25(22,23)15-7-8-15/h3-6,14-15H,2,7-13H2,1H3,(H,19,21)
• InChI Key： IVFFQIBDLPLDFX-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNC(C2C=CC=CC=2SCC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.13848504g/mol
• Monoisotopic Mass: 382.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives